Cas no 1804377-92-1 (4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid)

• Product Name: 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid
• CAS No: 1804377-92-1
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4877394
• Update Time: 2025-06-10

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c1-16-5-2-4(3-12)6(9(14)15)7(13-5)8(10)11/h2,8H,1H3,(H,14,15)
• InChI Key： SNOMEMBZMXJDNG-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C#N)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 1.1
• Topological Polar Surface Area: 83.2

Additional information on 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

Professional Introduction to 4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic Acid (CAS No. 1804377-92-1)

4-Cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS No. 1804377-92-1) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the development of innovative therapeutic agents. The presence of both cyano and methoxy functional groups, combined with the difluoromethyl moiety, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The 4-cyano group introduces a polar electron-withdrawing effect, which can influence the reactivity and electronic properties of the molecule. This feature is particularly useful in designing molecules with specific binding affinities and metabolic stability. The 6-methoxy group, on the other hand, provides a hydrophobic anchor that enhances solubility and bioavailability in biological systems. Together, these substituents contribute to the compound's versatility in drug discovery and development.

The difluoromethyl group is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into molecules has been shown to improve pharmacokinetic profiles, making it a preferred choice for medicinal chemists. In recent years, there has been a surge in research focusing on the synthesis and application of difluoromethyl-containing compounds due to their promising biological activities.

In the realm of pharmaceutical research, 4-cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural framework allows for further functionalization, enabling the creation of complex scaffolds with tailored properties. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential in oncology research. The combination of cyano and methoxy groups has been associated with enhanced binding to biological targets, making it an attractive candidate for developing antitumor agents. Recent studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against certain kinases and other enzymes overexpressed in cancer cells. These findings underscore the importance of exploring new analogs based on this scaffold for next-generation anticancer therapies.

The synthetic pathways for 4-cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid have also seen considerable innovation. Advanced synthetic methodologies have enabled chemists to access this compound with high yield and purity, facilitating its use in large-scale pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly effective in constructing the desired molecular architecture.

The pharmacological profile of this compound has been further elucidated through computational studies and experimental investigations. Molecular docking simulations have provided insights into its binding interactions with biological targets, helping to rationalize its observed activities. Additionally, in vitro assays have confirmed its efficacy in modulating key enzymatic pathways relevant to various diseases.

The environmental impact and sustainability considerations are also important aspects when evaluating compounds like 4-cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader goals in pharmaceutical chemistry to create more sustainable practices while maintaining high standards of efficacy and safety.

In conclusion, 4-cyano-2-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid represents a significant advancement in medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.